4-Nor-3,5-seco-5,17-dioxoandrostan-3-oic Acid
4-Nor-3,5-seco-5,17-dioxoandrostan-3-oic Acid
Brand Name:
Vulcanchem
CAS No.:
6857-88-1
VCID:
VC0132444
InChI:
InChI=1S/C18H26O4/c1-17-9-7-13-11(12(17)4-6-15(17)20)3-5-14(19)18(13,2)10-8-16(21)22/h11-13H,3-10H2,1-2H3,(H,21,22)/t11-,12-,13-,17-,18+/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC(=O)C3(C)CCC(=O)O
Molecular Formula:
C18H26O4
Molecular Weight:
306.4 g/mol
4-Nor-3,5-seco-5,17-dioxoandrostan-3-oic Acid
CAS No.: 6857-88-1
Reference Standards
VCID: VC0132444
Molecular Formula: C18H26O4
Molecular Weight: 306.4 g/mol
CAS No. | 6857-88-1 |
---|---|
Product Name | 4-Nor-3,5-seco-5,17-dioxoandrostan-3-oic Acid |
Molecular Formula | C18H26O4 |
Molecular Weight | 306.4 g/mol |
IUPAC Name | 3-[(3aS,5aS,6R,9aR,9bS)-3a,6-dimethyl-3,7-dioxo-2,4,5,5a,8,9,9a,9b-octahydro-1H-cyclopenta[a]naphthalen-6-yl]propanoic acid |
Standard InChI | InChI=1S/C18H26O4/c1-17-9-7-13-11(12(17)4-6-15(17)20)3-5-14(19)18(13,2)10-8-16(21)22/h11-13H,3-10H2,1-2H3,(H,21,22)/t11-,12-,13-,17-,18+/m0/s1 |
Standard InChIKey | YUQOAWJBIXWZRK-HHDFAXHISA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC(=O)[C@]3(C)CCC(=O)O |
SMILES | CC12CCC3C(C1CCC2=O)CCC(=O)C3(C)CCC(=O)O |
Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC(=O)C3(C)CCC(=O)O |
Synonyms | (3aS,5aS,6R,9aR,9bS)-Dodecahydro-3a,6-dimethyl-3,7-dioxo-1H-benz[e]indene-6-propanoic Acid; 5,17-Dioxo-3,5-seco-A-norandrostan-3-oic Acid; [3aS-(3aα,5aβ,6β,9aα,9bβ)]-Dodecahydro-3a,6-dimethyl-3,7-dioxo-1H-benz[e]indene-6-propanoic Acid; |
PubChem Compound | 13870404 |
Last Modified | Nov 11 2021 |
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